Cas no 53608-81-4 (Benzenebutanoic acid, a-phenyl-, ethyl ester)

• Product Name: Benzenebutanoic acid, a-phenyl-, ethyl ester
• CAS No: 53608-81-4
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 381716
• PubChem ID: 256029
• Update Time: 2025-04-19

Benzenebutanoic acid, a-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a-phenyl-, ethyl ester
• ETHYL 2,4-DIPHENYLBUTANOATE
• Ethyl-2,4-diphenylbutanoate
• (+-)-2,4-Diphenyl-buttersaeure-aethylester
• 2,4-Diphenyl-buttersaeure-aethylester
• 2,4-diphenyl-butyric acid ethyl ester
• AC1L5TPU
• AC1Q63XH
• AG-J-94910
• AR-1I8181
• CTK4J8476
• NSC82226
• FT-0654930
• Benzenebutanoic acid, .alpha.-phenyl-, ethyl ester
• DTXSID20292389
• NSC-82226
• 53608-81-4
• A829680

• Inchi： 1S/C18H20O2/c1-2-20-18(19)17(16-11-7-4-8-12-16)14-13-15-9-5-3-6-10-15/h3-12,17H,2,13-14H2,1H3
• InChI Key： SJMGLWKVOOIJRS-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C=CC=CC=1)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 268.1464
• Monoisotopic Mass: 268.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 3.96610